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Introduction to Pyrazole N-Demethyl Sildenafil-d3

Pyrazole N-Demethyl Sildenafil-d3 is a deuterium-labeled stable isotope of the active metabolite of
Sildenafil, N-Desmethyl Sildenafil. This compound is specifically designed for use in research and analytical
chemistry. Its primary function is to serve as an internal standard in quantitative analytical techniques such
as Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-
MS), and NMR spectroscopy [1]. The incorporation of three deuterium atoms ([2H] or D) in place of
hydrogen in the methyl group of the piperazine ring provides a predictable mass shift and nearly identical
chemical behavior to its non-labeled counterpart, thereby improving the accuracy and reliability of analytical

measurements [2] [1].

Key Chemical and Physical Properties

The table below summarizes the fundamental properties of Pyrazole N-Demethyl Sildenafil-d3:

Property Specification

CAS Number 1185044-03-4 [3] [2] [4]
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Property

Molecular
Formula

Molecular
Weight

Chemical Name

Appearance

Melting Point

Storage
Condition

Solubility

Specification

C21H25D3Ne604S [3] [2]

463.57 g/mol [3] [4]

1-[[3-(4,7-Dihydroxy-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-
ethoxyphenyl]sulfonyl]-4-(methyl-d3)piperazine [2] [4]
White to Off-White solid [5]

233-235°C [5]

-20°C Freezer [5]

Sparingly soluble in Methanol; Slightly soluble in DMSO [5]

Table 1: Chemical and physical properties of Pyrazole N-Demethyl Sildenafil-d3.

It is crucial to distinguish the deuterated standard from its non-deuterated form, N-Desmethyl Sildenafil

(CAS# 139755-82-1), which has a molecular formula of C21H28NeO4S and a molecular weight of 460.55

g/mol [6]. The 3 Da mass difference is key for its use in mass spectrometry.

Applications in Research and Drug Development

The primary applications of Pyrazole N-Demethyl Sildenafil-d3 are in the field of analytical chemistry and

pharmaceutical research, leveraging its role as a stable isotope-labeled internal standard.

¢ Quantitative Bioanalysis: It is extensively used as an internal standard for the precise quantification

of N-Desmethyl Sildenafil and Sildenafil itself in biological matrices such as plasma, serum, and urine.
By adding a known amount of the deuterated standard to a sample before processing, scientists can

account for analyte loss during sample preparation and correct for ion suppression or enhancement
effects in the mass spectrometer, leading to highly accurate concentration data [1].
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¢ Metabolic and Pharmacokinetic Studies: In drug development, understanding the metabolic fate
and pharmacokinetic profile (absorption, distribution, metabolism, and excretion) of a drug is critical.
This standard allows researchers to accurately track and quantify the levels of the N-desmethyl
metabolite, which is a major active metabolite of Sildenafil [1].

¢ Quality Control and Impurity Profiling: In the pharmaceutical industry, this compound can be used
as a reference standard to monitor the quality of drug substances and products, and to identify and
guantify related substances or degradation products, ensuring drug safety and efficacy [6].

Protocol: Quantitative Analysis of N-Desmethyl
Sildenafil in Plasma using LC-MS/MS with Pyrazole N-
Demethyl Sildenafil-d3 as Internal Standard

The following section provides a detailed methodology for the quantification of N-Desmethyl Sildenafil in

human plasma. This protocol can be adapted for other biological matrices.

Principle

This method uses Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) for the
selective and sensitive quantification of N-Desmethyl Sildenafil. Pyrazole N-Demethyl Sildenafil-d3 is
used as the Internal Standard (IS) to correct for variability in sample preparation and analysis. Analyte and IS
are extracted from the plasma matrix via protein precipitation and then analyzed using reversed-phase

chromatography and multiple reaction monitoring (MRM) in mass spectrometry.

Materials and Reagents

¢ Analytical Standard: Pyrazole N-Demethyl Sildenafil-d3 (CAS# 1185044-03-4), purity >98% [2].

¢ Reference Standard: N-Desmethyl Sildenafil (CAS# 139755-82-1) [6].

¢ Solvents: HPLC-grade or higher Methanol, Acetonitrile, Dimethyl Sulfoxide (DMSO), and Water.

¢ Biological Matrix: Control human plasma.

e Equipment: LC-MS/MS system, analytical balance, micropipettes, vortex mixer, centrifuge, and
ultrasonic bath.
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Experimental Workflow

The complete analytical procedure is summarized in the following workflow diagram:
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Detailed Procedures

4.1. Preparation of Stock and Working Solutions

e Primary Stock Solutions (1 mg/mL):

o Weigh 10 mg of N-Desmethyl Sildenafil and 10 mg of Pyrazole N-Demethyl Sildenafil-d3
separately.

o Dissolve each in 10 mL of DMSO to obtain 1 mg/mL stock solutions. Vortex to ensure complete
dissolution.
o Store at -20°C.

¢ Working Standard Solutions:

o Serially dilute the N-Desmethyl Sildenafil stock solution with methanol to prepare a set of
working standards covering the expected calibration range (e.g., from 10 ng/mL to 5000
ng/mL).

¢ Internal Standard Working Solution:

o Dilute the Pyrazole N-Demethyl Sildenafil-d3 stock solution with methanol to a final
concentration suitable for spiking (e.g., 100 ng/mL).

4.2. Preparation of Calibration Curve and Quality Control (QC) Samples

e Calibration Standards: Spike appropriate volumes of the working standard solutions into control
human plasma to generate a calibration curve with at least 6 non-zero concentrations (e.g., 5, 10, 50,
100, 500, 1000, 2500 ng/mL).

¢ Quality Control (QC) Samples: Prepare QC samples at three concentration levels (Low, Medium,
High) within the calibration range to assess the accuracy and precision of the run.

¢ Internal Standard Addition: Add a fixed volume (e.g., 25 yL) of the IS working solution to 100 uL of
each calibration standard, QC sample, and study sample. Vortex thoroughly.

4.3. Sample Preparation (Protein Precipitation)
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e To each 100 pL plasma sample (containing IS), add 300 pL of cold acetonitrile.

¢ Vortex mix vigorously for 1 minute to ensure complete protein precipitation.

e Centrifuge the samples at 13,000 x g for 10-15 minutes at 4°C.

e Carefully transfer the clear supernatant to a clean autosampler vial or a 96-well plate for LC-MS/MS
analysis. A dilution step with water may be necessary if the organic content is too high for the
chromatographic conditions.

LC-MS/MS Analysis Conditions

The table below provides typical instrument parameters that should be optimized for your specific system.

| Parameter | Setting | | :--- | :--- | | Chromatography | | | Column | C18 (e.g., 100 mm x 2.1 mm, 2.7 pm) | |
Column Temperature | 40°C | | Mobile Phase A | 0.1% Formic Acid in Water | | Mobile Phase B | 0.1%
Formic Acid in Acetonitrile | | Gradient Program | Time (min) | %B || 0.0 |10||]|2.0|10|||8.0]90 |||
90190 |]]9.1]10]]|]| 12.0]| 10 | | Flow Rate | 0.3 mL/min | | Injection Volume | 5-10 pL | | Mass
Spectrometry | | | Ionization Mode | Electrospray lonization (ESI), Positive | | MRM Transitions | Analytic
| Q1 Mass (m/z) | Q3 Mass (m/z) | | | N-Desmethyl Sildenafil | 461.2 | A product ion (e.g., 283.1) | | |
Pyrazole N-Demethyl Sildenafil-d3 (IS) | 464.2 | A corresponding product ion | | Source Parameters |

(Optimize for instrument: Gas Flows, Temperatures, Voltages) |

Table 2: Typical LC-MS/MS conditions for the analysis of N-Desmethyl Sildenafil and its deuterated internal

standard.

Data Processing and Calculation

¢ Peak Area Ratio: For each calibration standard, calculate the peak area ratio of N-Desmethyl
Sildenafil to the Internal Standard (Pyrazole N-Demethyl Sildenafil-d3).

e Calibration Curve: Generate a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards. Use a linear regression model, with or without weighting
(e.g., 1/x?), that provides the best fit.

e Concentration Calculation: Calculate the concentration of N-Desmethyl Sildenafil in QC and
unknown samples by interpolating their peak area ratios from the calibration curve.

Safety and Regulatory Considerations
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e For Research Use Only: Pyrazole N-Demethyl Sildenafil-d3 is intended for laboratory research
and analysis only. It is not for diagnostic or therapeutic use in humans [1] [4].

e Controlled Substance: Please note that this product or its parent compound may be a controlled
substance in your territory and subject to specific regulations [1].

¢ Safe Handling: Consult the relevant Safety Data Sheet (SDS) before use. Standard laboratory safety
practices, including the use of personal protective equipment (PPE), should be followed.
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sildenafil-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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